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Compound of Interest

Compound Name: Elaidyl methane sulfonate

Cat. No.: B041934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Elaidyl methane sulfonate (CAS 59101-13-2) is a lipid methanesulfonate ester. While specific

biological data for this compound is not extensively documented in publicly available literature,

this technical guide provides a comprehensive overview of its physicochemical properties. By

examining the characteristics of related alkyl methanesulfonates and its constituent parts—

elaidic acid and a methanesulfonyl group—we can infer potential areas of biological activity

and guide future research. This document summarizes known data, posits potential

mechanisms of action based on related compounds, and provides generalized experimental

protocols for its synthesis and potential biological evaluation.

Physicochemical Properties
Elaidyl methane sulfonate is the methanesulfonate ester of elaidyl alcohol. Its core structure

consists of an 18-carbon monounsaturated fatty alcohol chain with a trans double bond at the

9th position, linked to a methanesulfonyl group.
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Property Value Source

CAS Number 59101-13-2 [1][2]

Molecular Formula C₁₉H₃₈O₃S [1][2]

Molecular Weight 346.57 g/mol [1][2]

Synonyms
9-Octadecen-1-ol, 1-

methanesulfonate, (9E)-
[1]

Physical State Solid [1]

Purity >99% [1][2]

Potential Biological Activities and Mechanisms of
Action
Direct experimental evidence for the biological activity of elaidyl methane sulfonate is scarce.

However, based on the known activities of other alkyl methanesulfonates, we can hypothesize

potential avenues for research.

DNA Alkylating Agent
Short-chain alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl

methanesulfonate (MMS), are well-characterized DNA alkylating agents that exhibit genotoxic

and carcinogenic properties.[3] The methanesulfonate group is an excellent leaving group,

facilitating the transfer of the alkyl group to nucleophilic sites on DNA bases.[3] While the large

elaidyl group may sterically hinder this interaction compared to smaller alkyl groups, the

potential for DNA alkylation cannot be ruled out and warrants investigation. Some

bis(methanesulfonate) compounds are utilized as antitumor agents due to their ability to cross-

link DNA.[3]
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A hypothetical DNA alkylation mechanism by elaidyl methane sulfonate.

Enzyme Inhibition
Aryl methanesulfonate derivatives have been investigated as inhibitors of acetylcholinesterase

(AChE) and butyrylcholinesterase (BuChE), enzymes relevant to Alzheimer's disease.[4] It is

plausible that the long lipid chain of elaidyl methane sulfonate could target enzymes with

hydrophobic binding pockets.

Antimicrobial Properties
The parent fatty acid, 9-octadecenoic acid (of which elaidic acid is the trans isomer), has been

reported to possess antimicrobial activities.[5][6] The methanesulfonate derivative may retain or

modify this activity.

Experimental Protocols
The following are generalized protocols that can be adapted for the synthesis and study of

elaidyl methane sulfonate.

Synthesis of Elaidyl Methane Sulfonate
This protocol is a general method for the mesylation of an alcohol.

Materials:
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Elaidyl alcohol (9-Octadecen-1-ol, (9E)-)

Methanesulfonyl chloride

Anhydrous aromatic solvent (e.g., toluene)

Tertiary amine (e.g., triethylamine)

Aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary

evaporator, chromatography columns)

Procedure:

Dissolve elaidyl alcohol in the anhydrous aromatic solvent in a dried flask under an inert

atmosphere (e.g., nitrogen).

Cool the solution in an ice bath (0 °C).

Add the tertiary amine (e.g., triethylamine) to the solution.

Slowly add methanesulfonyl chloride to the stirred solution.

Allow the reaction to proceed at 0 °C and then warm to room temperature, monitoring by

thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with a cold, dilute aqueous sodium bicarbonate

solution to quench the reaction and remove acidic byproducts.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel.
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A general workflow for the synthesis of elaidyl methane sulfonate.
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Future Research Directions
Given the lack of specific data, the field is open for foundational research on elaidyl methane
sulfonate.

Biological Screening: A broad-based biological screening in various cancer cell lines to

assess cytotoxic or anti-proliferative effects.

Genotoxicity Assays: Ames test or similar assays to determine mutagenic potential.

Enzyme Inhibition Assays: Screening against a panel of enzymes, particularly those with

hydrophobic active sites, such as certain lipases, kinases, or cholinesterases.

Antimicrobial Testing: Evaluation of its activity against a panel of pathogenic bacteria and

fungi.

Conclusion
Elaidyl methane sulfonate (CAS 59101-13-2) is a compound with well-defined physical and

chemical properties but a largely unexplored biological profile. By leveraging knowledge of

similar alkyl methanesulfonates and its constituent lipid moiety, researchers can formulate

targeted hypotheses about its potential as a DNA alkylating agent, enzyme inhibitor, or

antimicrobial agent. The protocols and research directions outlined in this document provide a

framework for initiating the biological characterization of this molecule, which may unveil novel

therapeutic or research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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